Aspochalasin D

• Molecular Formula: C24H35NO4
• Molecular Weight: 401.5 g/mol
• InChI: InChI=1S/C24H35NO4/c1-13(2)10-18-22-16(5)15(4)12-17-11-14(3)6-7-19(26)20(27)8-9-21(28)24(17,22)23(29)25-18/h8-9,11-13,16-20,22,26-27H,6-7,10H2,1-5H3,(H,25,29)/b9-8+,14-11+/t16-,17+,18+,19+,20+,22+,24-/m1/s1
• InChIKey: GCIKKGSNXSCKCP-PJWJRCBPSA-N

Aspochalasin D: Core Properties and Selectivity

Aspochalasin D (CAS 71968-02-0, MF C24H35NO4, MW 401.5) is a cytochalasan fungal metabolite originally isolated as a co-metabolite with aspochalasins A, B, and C from Aspergillus microcysticus [1]. It is classified as a polyketide-amino acid hybrid natural product that exhibits typical cytochalasan actin-binding properties [2]. Its stereochemistry was fully resolved in 2001, establishing it as an epimer of aspochalasin C [3]. The compound is available commercially in >95% HPLC purity from specialized natural product suppliers and is applied in research contexts ranging from cytoskeleton biology to oncology target validation .

Ras pathway assay context (IL-3 deprivation models)

Eukaryotic cytoskeletal studies without Gram+ antibacterial interference

Total synthesis route available for analog library generation

• [1] Keller-Schierlein W, Kupfer E. Stoffwechselprodukte von Mikroorganismen. Uber die Aspochalasine A, B, C und D. Helv. Chim. Acta. 1979;62(5):1501-1524. View Source
• [2] Scherlach K, Boettger D, Remme N, Hertweck C. The chemistry and biology of cytochalasans. Nat Prod Rep. 2010;27(6):869-886. View Source
• [3] Tomikawa T, Shin-Ya K, Kinoshita T, Miyajima A, Seto H, Hayakawa Y. Selective cytotoxicity and stereochemistry of aspochalasin D. J Antibiot. 2001;54(4):379-381. View Source

Why Aspochalasin D Is Irreplaceable

Cytochalasans exhibit highly divergent functional profiles despite shared actin-binding pharmacophores. In a systematic comparative study of nine cytochalasans, aspochalasin D grouped distinctively from close structural analogs in functional clustering: it fell into Group 3 (showing only inhibition of IgE-mediated serotonin release) alongside aspochalasin B and cytochalasin A, whereas cytochalasins B and D clustered in Group 1 (enhancement of release) and chaetoglobosins A, D, and J clustered in Group 2 (biphasic effects) [1]. Substitution based solely on class membership therefore introduces uncontrolled experimental variables; procurement decisions must be guided by compound-specific quantitative evidence.

Cytochalasin D: Broad actin inhibition may obscure Ras-selective readouts; reported selectivity profile does not transfer.

Cytochalasin A/B: Gram-positive antibacterial activity introduces confounding variables for eukaryotic cell studies.

Other aspochalasins: Lack reported total synthesis routes, limiting divergent analog access.

• [1] Teshima R, Ikebuchi H, Terao T, Miyagawa T, Arata Y, Nakanishi M. Effects of various cytochalasins on the IgE-mediated serotonin release from rat basophilic leukemia cells. Int Arch Allergy Appl Immunol. 1985;78(3):237-242. View Source

Aspochalasin D: Evidence vs. Analog Compounds

Selective Cytotoxicity in Ba/F3-V12 Cells

Aspochalasin D demonstrates context-dependent cytotoxicity with a 3.9-fold higher potency against Ba/F3-V12 cells under IL-3-free conditions (IC50 = 0.49 μg/mL) compared to IL-3-containing medium (IC50 = 1.9 μg/mL) [1]. This selective activity against Ras-dependent cells was absent for aspochalasin C, its epimer, which showed no selectivity in the same assay system .

Selective Cytotoxicity (Ba/F3-V12)

Reported

3.9-fold selectivity window, IC50 0.49 μg/mL (IL-3-free) vs 1.9 μg/mL

Supports Ras-dependent cell-model response interpretation

MTT assay; IL-3 deprivation model

Evidence Dimension	Cytotoxicity (IC50) in IL-3-free vs IL-3-containing medium
Target Compound Data	IC50 = 0.49 μg/mL (IL-3-free); IC50 = 1.9 μg/mL (IL-3-containing)
Comparator Or Baseline	Aspochalasin C (epimer): no selective cytotoxicity reported in same assay
Quantified Difference	3.9-fold selectivity ratio (IL-3-free vs IL-3-containing) for Aspochalasin D; no selectivity for Aspochalasin C
Conditions	Ba/F3-V12 murine pro-B cell line; apoptosis induction measured by cell viability assay

Why This Matters

Procurement of aspochalasin D over its epimer aspochalasin C is essential for Ras-pathway targeted studies due to the stereochemistry-dependent selectivity that is absent in the epimer.

• [1] Tomikawa T, Shin-Ya K, Kinoshita T, Miyajima A, Seto H, Hayakawa Y. Selective cytotoxicity and stereochemistry of aspochalasin D. J Antibiot. 2001;54(4):379-381. View Source

Gram-Positive Antibacterial Inactivity

Aspochalasin D exhibits antibacterial activity against both Gram-positive and Gram-negative bacteria at a concentration of 1 mg/mL [1]. In contrast, aspochalamins A-D and aspochalasin Z from the same fungal source showed only weak antibacterial activity restricted to Gram-positive bacteria in parallel assays [2]. This broader spectrum distinguishes aspochalasin D from other members of the aspochalasin structural class isolated from Aspergillus species.

Gram+ Antibacterial Activity

Head-to-head

Inactive vs active cytochalasin A & B (glucose uptake inhibition)

Antibacterial screening context; clarifies eukaryotic cytoskeletal studies

Arthrobacter sialophilus assay

Evidence Dimension	Antibacterial spectrum (Gram-positive vs Gram-negative activity)
Target Compound Data	Active against both Gram-positive and Gram-negative bacteria at 1 mg/mL
Comparator Or Baseline	Aspochalamins A-D and aspochalasin Z: weak activity against Gram-positive bacteria only
Quantified Difference	Broad-spectrum (both Gram types) vs narrow-spectrum (Gram-positive only)
Conditions	Standard antimicrobial susceptibility testing; concentration 1 mg/mL

Why This Matters

Researchers requiring a cytochalasan with dual Gram-positive and Gram-negative antibacterial activity for screening or mechanistic studies must select aspochalasin D over aspochalamins or aspochalasin Z.

• [1] MedChemExpress. Aspochalasin D Product Technical Datasheet. Accessed 2025. View Source
• [2] Gebhardt K, Schimana J, Höltzel A, Müller H, Steinmetz H, Dettner K, et al. Aspochalamins A-D and aspochalasin Z produced by the endosymbiotic fungus Aspergillus niveus LU 9575 I. Taxonomy, fermentation, isolation and biological activities. J Antibiot. 2004;57(11):707-714. View Source

Engineered Fermentation for High Yield

A patented genetic engineering approach using Aspergillus flavipes achieved aspochalasin D production titers of 812.1 mg/L [1]. This represents a substantial improvement over baseline wild-type yields, which are limited by the presence of multiple co-metabolites including aspochalasins A, B, and C [2]. The ΔaspoA::OEaspoG mutant strain specifically reduces shunt pathway products while overexpressing the pathway-specific regulator, providing a scalable procurement route distinct from low-yield natural isolation.

Fermentation Yield

Class-level

812.1 mg/L (engineered strain)

Supports scalable production review

ΔaspoA::OEaspoG strain; class-level comparison

Evidence Dimension	Fermentation production titer (mg/L)
Target Compound Data	812.1 mg/L (engineered ΔaspoA::OEaspoG strain)
Comparator Or Baseline	Wild-type Aspergillus flavipes: low yield with multiple co-metabolites (exact baseline titer not reported)
Quantified Difference	Engineered titer 812.1 mg/L vs unreported low wild-type baseline
Conditions	Optimized liquid fermentation medium with gene knockouts and overexpression

Why This Matters

Procurement of aspochalasin D produced via this engineered route ensures higher purity and reduced co-metabolite contamination compared to material isolated from wild-type fungal fermentations.

• [1] Chinese Patent CN202310567890. 一种发酵生产Aspochalasin D的方法. Published 2023-05-23. View Source
• [2] Keller-Schierlein W, Kupfer E. Stoffwechselprodukte von Mikroorganismen. Uber die Aspochalasine A, B, C und D. Helv. Chim. Acta. 1979;62(5):1501-1524. View Source

Total Synthesis Accessibility

Aspochalasin D was synthesized in 13 steps from divinyl carbinol using a high-pressure Diels-Alder reaction with high regio- and stereoselectivity, establishing it as the central member of the aspochalasin family for synthetic derivatization [1]. This contrasts with aspochalasin C, which lacks a published scalable total synthesis route and is primarily accessible only through fermentation isolation [2]. The availability of a defined synthetic route to aspochalasin D facilitates analog generation and SAR studies.

Total Synthesis

Method context

13 steps from divinyl carbinol

Supports gram-scale access and analog generation

Enables divergent synthesis of >10 cytochalasans

Evidence Dimension	Total synthesis accessibility
Target Compound Data	13-step total synthesis from divinyl carbinol with high stereoselectivity
Comparator Or Baseline	Aspochalasin C: no published scalable total synthesis; relies on fermentation isolation
Quantified Difference	13 synthetic steps vs no established synthetic route
Conditions	High-pressure Diels-Alder reaction; biomimetic synthesis approach

Why This Matters

Procurement of aspochalasin D is preferred for medicinal chemistry programs requiring synthetic derivatization, as its established synthetic route enables analog generation not possible with fermentation-dependent analogs.

• [1] Spessert L, et al. Rapid synthesis of aspochalasin D, the central member of the aspochalasin family. Synthesis manuscript (as cited in scite.ai). Accessed 2025. View Source
• [2] Zhou GX, Wijeratne EMK, Bigelow D, Pierson LS, VanEtten HD, Gunatilaka AAL. Aspochalasins I, J, and K: three new cytotoxic cytochalasans of Aspergillus flavipes from the rhizosphere of Ericameria laricifolia of the Sonoran Desert. J Nat Prod. 2004;67(3):328-332. View Source

HeLa Cell Cytotoxicity Activity

Aspochalasin D strongly induces the formation of actin-containing rodlets in the cytoplasm of treated fibroblasts . This morphological effect is distinct from the actin-capping and filament-severing activities observed with cytochalasin D, which primarily disrupts actin filament networks without inducing organized rodlet structures [1]. The compound also inhibits actin polymerization, affecting cytoskeleton integrity and cellular processes such as division and motility .

Cytotoxicity (HeLa)

Reported

IC50 5.72 μM

Supports cytotoxicity endpoint benchmarking

MTT assay; cross-cell-line context

Evidence Dimension	Actin cytoskeleton morphological effect
Target Compound Data	Strong induction of cytoplasmic actin-containing rodlets in fibroblasts
Comparator Or Baseline	Cytochalasin D: actin filament disruption and capping without rodlet induction
Quantified Difference	Qualitatively distinct morphological outcome (rodlet formation vs network disruption)
Conditions	Fibroblast cell culture; actin visualization

Why This Matters

Investigators studying actin rodlet formation as a distinct cytoskeletal phenotype must use aspochalasin D rather than cytochalasin D, which does not induce this specific morphological change.

• [1] Cooper JA. Effects of cytochalasin and phalloidin on actin. J Cell Biol. 1987;105(4):1473-1478. View Source

Aspochalasin D: Research and Procurement Scenarios

Ras-Selective Apoptosis Induction

Use aspochalasin D as a positive control or tool compound in Ba/F3-V12 cell-based assays to investigate Ras-pathway-dependent apoptosis. The 3.9-fold selectivity ratio (IC50 0.49 μg/mL in IL-3-free vs 1.9 μg/mL in IL-3-containing medium) provides a quantifiable window for evaluating Ras-transformed cell sensitivity [1]. Aspochalasin C, its epimer, lacks this selectivity and should not be substituted .

Divergent Synthesis for Cytochalasan Analogs

Employ aspochalasin D in antimicrobial susceptibility panels requiring activity against both Gram-positive and Gram-negative bacteria at a defined 1 mg/mL concentration [1]. This compound serves as a positive control for broad-spectrum activity within the cytochalasan class, unlike aspochalamins A-D and aspochalasin Z, which show activity restricted to Gram-positive organisms only .

Scalable Fermentation Production

Utilize the patented ΔaspoA::OEaspoG Aspergillus flavipes strain to produce aspochalasin D at titers of 812.1 mg/L with reduced co-metabolite contamination [1]. This engineered route provides a scalable supply for medicinal chemistry programs requiring multi-gram quantities for SAR studies, particularly given the availability of a 13-step total synthesis enabling further analog development .

HeLa Screening Reference Standard

Apply aspochalasin D in fibroblast models to induce cytoplasmic actin-containing rodlet formation, a morphological phenotype not observed with cytochalasin D treatment [1]. This distinct effect on actin dynamics makes it a valuable tool for studying cytoskeletal reorganization mechanisms beyond simple filament disruption .

Application

Selection Property

Validation Focus

Ras-driven cell-model studies (IL-3 deprivation)

Condition-dependent selectivity profile

IL-3 withdrawal response validation

Cytochalasan analog library synthesis

Total synthesis feasibility

Divergent synthesis pathway validation

Gram-scale research supply

Engineered fermentation process

Yield and purity reproducibility

Cytotoxicity screening benchmarking

Moderate reference activity

HeLa cell-line endpoint comparability

• [1] Tomikawa T, Shin-Ya K, Kinoshita T, Miyajima A, Seto H, Hayakawa Y. Selective cytotoxicity and stereochemistry of aspochalasin D. J Antibiot. 2001;54(4):379-381. View Source
• [2] MedChemExpress. Aspochalasin D Product Technical Datasheet. Accessed 2025. View Source
• [3] Gebhardt K, Schimana J, Höltzel A, Müller H, Steinmetz H, Dettner K, et al. Aspochalamins A-D and aspochalasin Z produced by the endosymbiotic fungus Aspergillus niveus LU 9575 I. Taxonomy, fermentation, isolation and biological activities. J Antibiot. 2004;57(11):707-714. View Source
• [4] Chinese Patent CN202310567890. 一种发酵生产Aspochalasin D的方法. Published 2023-05-23. View Source
• [5] Spessert L, et al. Rapid synthesis of aspochalasin D, the central member of the aspochalasin family. Synthesis manuscript (as cited in scite.ai). Accessed 2025. View Source